Cas no 128440-98-2 (6,12-Eicosadienoicacid, 2-amino-3,4,14-trihydroxy-2-(hydroxymethyl)-, (2S,3R,4R,6E,12E,14R)-)

6,12-Eicosadienoicacid, 2-amino-3,4,14-trihydroxy-2-(hydroxymethyl)-, (2S,3R,4R,6E,12E,14R)- structure
128440-98-2 structure
Product Name:6,12-Eicosadienoicacid, 2-amino-3,4,14-trihydroxy-2-(hydroxymethyl)-, (2S,3R,4R,6E,12E,14R)-
CAS No:128440-98-2
MF:C21H39NO6
MW:401.537467241287
CID:207182
PubChem ID:6439267
Update Time:2025-04-19

6,12-Eicosadienoicacid, 2-amino-3,4,14-trihydroxy-2-(hydroxymethyl)-, (2S,3R,4R,6E,12E,14R)- Chemical and Physical Properties

Names and Identifiers

    • 6,12-Eicosadienoicacid, 2-amino-3,4,14-trihydroxy-2-(hydroxymethyl)-, (2S,3R,4R,6E,12E,14R)-
    • (2S,3R,4R,6E,12E,14R)-2-Amino-3,4,14-trihydroxy-2-(hydroxymethyl) -6,12-icosadienoic acid
    • mycestericin A
    • (2S,3R,4R,6E,12E,14R)-2-amino-3,4,14-trihydroxy-2-(hydroxymethyl)icosa-6,12-dienoic acid
    • 2-Amino-3,4,14-trihydroxy-2-hydroxymethyleicosa-6,12-dienoic acid
    • 6-Eicosenoic acid, 2-amino-3,4-dihydroxy-2-(hydroxymethyl)-14-oxo-
    • 128440-98-2
    • Inchi: 1S/C21H39NO6/c1-2-3-4-10-13-17(24)14-11-8-6-5-7-9-12-15-18(25)19(26)21(22,16-23)20(27)28/h9,11-12,14,17-19,23-26H,2-8,10,13,15-16,22H2,1H3,(H,27,28)/b12-9+,14-11+/t17-,18-,19+,21+/m1/s1
    • InChI Key: SPUGTKTYKGAGRY-IOUBFYGWSA-N
    • SMILES: O[C@@H]([C@@H](C/C=C/CCCC/C=C/[C@@H](CCCCCC)O)O)[C@](C(=O)O)(CO)N

Computed Properties

  • Exact Mass: 401.27787
  • Monoisotopic Mass: 401.27773796g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 6
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 17
  • Complexity: 468
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 2
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.1
  • Topological Polar Surface Area: 144Ų

Experimental Properties

  • PSA: 144.24
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